Cas no 1289139-26-9 (3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol)
3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
- 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4,5,6-tetrahydro-3-(1-methylethyl)-5-thioxo-
- 3-propan-2-yl-5-sulfanylidene-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
- 3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
-
- Inchi: 1S/C8H10N4OS/c1-3(2)4-5-6(12-11-4)7(13)10-8(14)9-5/h3H,1-2H3,(H,11,12)(H2,9,10,13,14)
- InChI Key: DQQLYWPBTXYXCO-UHFFFAOYSA-N
- SMILES: S=C1NC(C2C(=C(C(C)C)NN=2)N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 281
- XLogP3: 0.8
- Topological Polar Surface Area: 102
3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8889582-0.05g |
3-(propan-2-yl)-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol |
1289139-26-9 | 95% | 0.05g |
$200.0 | 2024-05-21 | |
| Enamine | EN300-8889582-0.1g |
3-(propan-2-yl)-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol |
1289139-26-9 | 95% | 0.1g |
$298.0 | 2024-05-21 | |
| Enamine | EN300-8889582-0.25g |
3-(propan-2-yl)-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol |
1289139-26-9 | 95% | 0.25g |
$425.0 | 2024-05-21 | |
| Enamine | EN300-8889582-0.5g |
3-(propan-2-yl)-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol |
1289139-26-9 | 95% | 0.5g |
$668.0 | 2024-05-21 | |
| Enamine | EN300-8889582-1.0g |
3-(propan-2-yl)-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol |
1289139-26-9 | 95% | 1.0g |
$857.0 | 2024-05-21 | |
| Enamine | EN300-8889582-2.5g |
3-(propan-2-yl)-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol |
1289139-26-9 | 95% | 2.5g |
$1680.0 | 2024-05-21 | |
| Enamine | EN300-8889582-5.0g |
3-(propan-2-yl)-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol |
1289139-26-9 | 95% | 5.0g |
$2485.0 | 2024-05-21 | |
| Enamine | EN300-8889582-10.0g |
3-(propan-2-yl)-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol |
1289139-26-9 | 95% | 10.0g |
$3683.0 | 2024-05-21 |
3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
Introduction to 3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol (CAS No. 1289139-26-9)
3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyrimidine class, which is well-known for its role in drug discovery and development. The presence of both isopropyl and sulfanyl functional groups in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a promising candidate for further exploration in medicinal chemistry.
The chemical structure of 3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol (CAS No. 1289139-26-9) consists of a fused pyrazole and pyrimidine ring system, which is a common motif in many biologically active molecules. The isopropyl group at the 3-position and the sulfanyl group at the 5-position introduce specific steric and electronic effects that can influence the compound's interactions with biological targets. These features make it an intriguing subject for studying its pharmacological properties.
In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. Pyrazolopyrimidines, in particular, have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The compound 3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol has been investigated for its potential role in these areas, with early studies suggesting interesting biological effects.
One of the key aspects of this compound is its ability to interact with biological targets through multiple mechanisms. The sulfanyl group, for instance, can participate in hydrogen bonding and hydrophobic interactions, which are crucial for binding to proteins and enzymes. Additionally, the isopropyl group can influence the compound's solubility and metabolic stability, factors that are critical for drug efficacy and safety. These properties make 3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol a versatile scaffold for designing new drugs.
Recent research has focused on understanding the molecular interactions of this compound with various biological targets. Studies have indicated that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it could interfere with signaling pathways relevant to cancer cell proliferation and survival. These findings have opened up new avenues for investigating its potential as a lead compound in drug development.
The synthesis of 3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the isopropyl and sulfanyl groups requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling further exploration of its pharmacological properties.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol with biological targets. These studies help predict how the compound interacts with proteins and nucleic acids at the atomic level. By integrating experimental data with computational approaches, researchers can gain deeper insights into its mechanism of action and optimize its structure for better biological activity.
The pharmacokinetic properties of this compound are also under investigation to assess its potential as a drug candidate. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical for determining its suitability for therapeutic use. Early studies have provided valuable information about how the isopropyl and sulfanyl groups influence these processes, helping researchers design derivatives with improved pharmacokinetic profiles.
In conclusion,3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol (CAS No. 1289139-26-9) is a promising heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and observed biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued investigation into its pharmacological properties will likely uncover new opportunities for treating various diseases.
1289139-26-9 (3-Isopropyl-5-sulfanyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)